Cas no 4609-41-0 (Quinolinium,2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-1-methyl-, iodide (1:1))

• Product name: Quinolinium,2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-1-methyl-, iodide (1:1)
• CAS No: 4609-41-0
• MF: C₂₀H₁₉N₂S+^.I-
• MW: 446.34726
• CID: 333929
• PubChem ID: 6452041

Quinolinium,2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• Quinolinium,2-[(3-ethyl-2(3H)-benzothiazolylidene)methyl]-1-methyl-, iodide (1:1)
• 2-[(3-ethyl-3H-benzothiazol-2-ylidene)methyl]-1-methylquinolinium iodide
• 3-ethyl-2-[(1-methylquinolin-1-ium-2-yl)methylidene]-1,3-benzothiazole,iodide
• 2-((3-Ethyl-3H-benzothiazol-2-ylidene)methyl)-1-methylquinolinium iodide
• 2-[(Z)-(3-ethyl-1,3-benzothiazol-2(3H)-ylidene)methyl]-1-methylquinolinium iodide
• EINECS 225-016-7
• 3-Ethyl-2-[(1-methylquinolin-2(1H)-ylidene)methyl]-1,3-benzothiazol-3-ium iodide
• DTXSID50963499
• 4609-41-0

• Inchi： InChI=1S/C20H19N2S.HI/c1-3-22-18-10-6-7-11-19(18)23-20(22)14-16-13-12-15-8-4-5-9-17(15)21(16)2;/h4-14H,3H2,1-2H3;1H/q+1;/p-1
• InChI Key： JWPUZUFARDVWGW-UHFFFAOYSA-M
• SMILES： [I-].CCN1C2=CC=CC=C2S/C/1=C\C1C=CC2=CC=CC=C2[N+]=1C

Computed Properties

• Exact Mass: 426.8823
• Monoisotopic Mass: 446.03137g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 449
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.4Ų

Experimental Properties

• PSA: 7.12